Cas no 83124-84-9 (1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one)

1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one is a halogenated organic compound featuring a trichloromethyl group and an ethoxy-substituted enone structure. Its unique chemical architecture makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and functionalized building blocks. The presence of both electron-withdrawing (trichloromethyl) and electron-donating (ethoxy) groups enhances its reactivity in nucleophilic and electrophilic transformations. This compound is particularly useful in cyclization and condensation reactions, offering controlled selectivity under mild conditions. Its stability and solubility in common organic solvents facilitate handling in laboratory and industrial applications. Researchers may employ it in the development of agrochemicals, pharmaceuticals, or specialty chemicals due to its versatile reactivity profile.

1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one structure

83124-84-9 structure

Product Name:1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one

CAS No:83124-84-9

MF:C₇H₉Cl₃O₂

MW:231.50415968895

CID:1807266

PubChem ID:641127

Update Time:2025-06-07

1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one, 1,1,1-trichloro-4-ethoxy-3-methyl-
- 83124-84-9
- MFCD22989162
- BGHXUMZQYBZECU-SNAWJCMRSA-N
- (3E)-1,1,1-TRICHLORO-4-ETHOXY-3-METHYLBUT-3-EN-2-ONE
- EN300-93670
- (3E)-1,1,1-trichloro-4-ethoxy-3-methyl-3-buten-2-one
- (E)-1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one
- 1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one
- 121781-57-5
- InChI=1/C7H9Cl3O2/c1-3-12-4-5(2)6(11)7(8,9)10/h4H,3H2,1-2H3/b5-4
- EN300-395694
- (E)-1,1,1-Trichloro-4-ethoxy-3-methyl-but-3-en-2-one
- 1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one
- Inchi： 1S/C7H9Cl3O2/c1-3-12-4-5(2)6(11)7(8,9)10/h4H,3H2,1-2H3/b5-4+
- InChI Key： BGHXUMZQYBZECU-SNAWJCMRSA-N
- SMILES： ClC(C(/C(/C)=C/OCC)=O)(Cl)Cl

Computed Properties

Exact Mass: 229.966813g/mol
Monoisotopic Mass: 229.966813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B588940-25mg	1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9		25mg	$ 50.00	2022-06-07
TRC	B588940-50mg	1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9		50mg	$ 70.00	2022-06-07
TRC	B588940-250mg	1,1,1-Trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9		250mg	$ 275.00	2022-06-07
Enamine	EN300-93670-0.05g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	0.05g	$61.0	2024-05-21
Enamine	EN300-93670-0.1g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	0.1g	$89.0	2024-05-21
Enamine	EN300-93670-0.25g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	0.25g	$128.0	2024-05-21
Enamine	EN300-93670-0.5g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	0.5g	$241.0	2024-05-21
Enamine	EN300-93670-1.0g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	1.0g	$342.0	2024-05-21
Enamine	EN300-93670-2.5g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	2.5g	$669.0	2024-05-21
Enamine	EN300-93670-5.0g	1,1,1-trichloro-4-ethoxy-3-methylbut-3-en-2-one	83124-84-9	95%	5.0g	$991.0	2024-05-21